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Compound of Interest

Compound Name: Ethyl p-tolylacetate

Cat. No.: B081175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethyl p-tolylacetate (CAS 14062-19-2),

a versatile ester with applications in organic synthesis, fragrance development, and as a

potential intermediate in the pharmaceutical industry. This document details its chemical and

physical properties, provides a comprehensive experimental protocol for its synthesis and

purification, and presents its characteristic spectral data.

Chemical and Physical Properties
Ethyl p-tolylacetate is a colorless liquid with a sweet, floral, and fruity odor.[1] Its key

physicochemical properties are summarized in the table below for easy reference.
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Property Value Reference

CAS Number 14062-19-2 [2]

Molecular Formula C₁₁H₁₄O₂ [2]

Molecular Weight 178.23 g/mol [2]

Boiling Point 116-118 °C at 13 mmHg [1]

Density 1.008 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.496 [1]

Flash Point 109 °C (228.2 °F) - closed cup [3]

Appearance
Colorless to slightly yellow

liquid
[4]

Solubility
Insoluble in water; soluble in

organic solvents.

Synonyms

Ethyl 2-(p-tolyl)acetate, 4-

Methylphenylacetic acid ethyl

ester, p-Tolylacetic acid ethyl

ester

[2]

Synthesis of Ethyl p-Tolylacetate via Fischer
Esterification
The most common and efficient method for the synthesis of Ethyl p-tolylacetate is the Fischer

esterification of p-toluic acid with ethanol, using a strong acid catalyst such as sulfuric acid.[5]

[6] This reversible reaction is driven towards the formation of the ester by using an excess of

the alcohol and/or by removing the water formed during the reaction.[5][6]

Experimental Protocol
Materials:

p-Toluic acid
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Absolute ethanol

Concentrated sulfuric acid

Diethyl ether (or other suitable extraction solvent)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask, combine p-toluic acid and an excess of absolute

ethanol (typically 3-5 molar equivalents).

Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to

the mixture while stirring.

Reflux: Attach a reflux condenser and heat the reaction mixture to reflux using a heating

mantle. The reaction is typically refluxed for 2-4 hours.[5] The progress of the reaction can

be monitored by thin-layer chromatography (TLC).
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Work-up:

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel.

Add water and a suitable organic solvent for extraction, such as diethyl ether.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acidic catalyst and any unreacted carboxylic acid), and finally with brine.[7]

Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium

sulfate.

Purification:

Filter off the drying agent.

Remove the solvent using a rotary evaporator.

The crude ester can be further purified by vacuum distillation to obtain the final product.[8]

Below is a diagram illustrating the general workflow for the synthesis and purification of Ethyl
p-tolylacetate.
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Synthesis and Purification Workflow of Ethyl p-Tolylacetate

Synthesis
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Extraction with
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cool
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(Rotary Evaporator)
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Pure Ethyl p-Tolylacetate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fischer Esterification Mechanism

Overall Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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